Cas no 53-33-8 (Paramethasone)

Paramethasone structure

Product Name:Paramethasone

CAS No:53-33-8

MF:C₂₂H₂₉FO₅

MW:392.461070775986

CID:33564

PubChem ID:5875

Update Time:2025-04-18

Paramethasone Chemical and Physical Properties

Names and Identifiers

- Paramethasone
- 6a-Fluoro-11b,17a,21-trihydroxy-16a-methyl-1,4-pregnadiene-3,20-dione
- 16a-Methyl-6a-fluoroprednisolone
- 6a-Fluoro-16a-methylprednisolone
- Cortiden
- Pregna-1,4-diene-3,20-dione, 6-fluoro-11,17,21-trihydroxy-16-methyl-, (6alpha,11beta,16alpha)-
- (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- DB01384
- Parametasona [INN-Spanish]
- Cassenne
- (6alpha,11beta,16alpha)-6-fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- Parametasone [DCIT]
- Paramethasone [INN:BAN]
- LS-175409
- Q7135218
- CHEMBL1579
- Paramethasonum
- (6.ALPHA.,11.BETA.,16.ALPHA.)-6-FLUORO-11,17,21-TRIHYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
- EINECS 200-169-2
- D07464
- 1,4-PREGNADIEN-6-ALPHA-FLUORO-16-ALPHA-METHYL-11-BETA,17,21-TRIOL-3,20-DIONE
- (6S,8S,9S,10R,11S,13S,14S,16R,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
- C07413
- Parametasona
- Dillar (TN)
- PARAMETHASONE [WHO-DD]
- (6-alpha,11-beta,16-alpha)-6-Fluoro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- UNII-VFC6ZX3584
- Paramethason
- 53-33-8
- Paramethasonum [INN-Latin]
- 16alpha-Methyl-6alpha-fluoroprednisolone
- Metilar
- D03IKT
- PARAMETHASONE [INN]
- VFC6ZX3584
- Parametasone
- Dillar
- PARAMETHASONE [MI]
- SCHEMBL4355
- 6alpha-Fluoro-11beta,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
- Paramethasone (INN)
- Pregna-1,4-diene-3,20-dione, 6alpha-fluoro-11beta,17,21-trihydroxy-16alpha-methyl-
- CHEBI:7922
- DTXSID3023421
- Paramezone
- CS 1483
- 6alpha-Fluoro-16alpha-methylprednisolone
- HSDB 3376
- (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
- (6alpha,11beta,16alpha)-6-Fluoro-11,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
- 6-alpha-fluoro-16-alpha-methylprednisolone
- PARAMETHASONE [HSDB]
- AKOS040753431
- PARAMETHASONE [VANDF]
- Flumethone
- PREGNA-1,4-DIENE-3,20-DIONE, 6-FLUORO-11,17,21-TRIHYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
- Cortiden; 6-Fluoro-16-methylprednisolone
- CS-0017521
- HY-A0179
- NS00041037
- MKPDWECBUAZOHP-AFYJWTTESA-N
- Paramethasonum (INN-Latin)
- H02AB05
- DTXCID103421
- Parametasona (INN-Spanish)
- (1S,2R,8S,10S,11S,13R,14R,15S,17S)-8-fluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-3,6-dien-5-one
- DA-76594
- 200-169-2
- FP100930
- Inchi： 1S/C22H29FO5/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-20(15,2)19(13)17(26)9-21(14,3)22(11,28)18(27)10-24/h4-5,7,11,13-14,16-17,19,24,26,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19-,20+,21+,22+/m1/s1
- InChI Key： MKPDWECBUAZOHP-AFYJWTTESA-N
- SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

Exact Mass: 392.20000
Monoisotopic Mass: 392.19990218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 2
Complexity: 790
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 94.8Å²

Experimental Properties

Density: 1.32 g/cm3
Melting Point: 228-241oC
Boiling Point: 573.5°C at 760 mmHg
Flash Point: 300.6°C
Refractive Index: 1.589
PSA: 94.83000
LogP: 1.75160
Vapor Pressure: 1.53E-15mmHg at 25°C

Paramethasone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P191840-2.5mg	Paramethasone	53-33-8		2.5mg	$ 253.00	2023-09-06
TRC	P191840-25mg	Paramethasone	53-33-8		25mg	$ 1990.00	2023-09-06

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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

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